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Abstract
This technical guide provides an in-depth analysis of magnesium acetate tetrahydrate, a

hydrated salt of magnesium and acetic acid. It details the compound's chemical properties,

synthesis, and multifaceted applications across various scientific and industrial domains. The

document elucidates its critical role as a magnesium source in biological systems, its function

in molecular biology experiments, and its utility as an environmentally benign de-icing agent.

Furthermore, this paper presents key quantitative data, outlines experimental protocols where

magnesium acetate tetrahydrate is a key reagent, and visualizes associated biochemical

pathways and experimental workflows. This guide is intended for researchers, scientists, and

professionals in drug development and related fields who require a thorough understanding of

this versatile compound.

Introduction
Magnesium acetate tetrahydrate, with the chemical formula Mg(CH₃COO)₂ · 4H₂O, is the

hydrated form of magnesium acetate.[1][2][3] It is a crucial compound in various chemical and

biological applications, valued for its high solubility in water and its role as a bioavailable

source of magnesium ions.[2][3] Magnesium is the second most abundant intracellular cation

and is essential for the function of over 350 enzymes, playing a pivotal role in processes such

as ATP production, nucleic acid and protein synthesis, nerve signaling, and muscle contraction.

[3] This document provides a detailed examination of the physicochemical properties,

synthesis, and significant applications of magnesium acetate tetrahydrate.
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Physicochemical Properties
Magnesium acetate tetrahydrate presents as white, deliquescent crystals.[4] It is the

magnesium salt of acetic acid and is known to be highly soluble in water.[1][2][3] Upon heating,

it undergoes decomposition to form magnesium oxide.[1]

Table 1: Physicochemical Properties of Magnesium Acetate Tetrahydrate

Property Value Reference

Chemical Formula Mg(CH₃COO)₂ · 4H₂O [1][2][3][5]

Molecular Formula C₄H₁₄MgO₈ [2]

Molecular Weight 214.45 g/mol [2][5]

Appearance
White or colorless deliquescent

crystals
[4]

Density 1.45 g/cm³ [4]

Melting Point 80 °C (decomposes) [4]

CAS Number 16674-78-5 [2][4][5]

Synthesis and Formulation
Magnesium acetate tetrahydrate is typically synthesized through the reaction of magnesium

oxide with acetic acid.[3] The specific crystalline form obtained can be influenced by the

reaction conditions. For instance, reacting magnesium oxide with concentrated acetic acid in

boiling ethyl acetate yields the alpha form, while using a 5-6% acetic acid solution produces the

beta form.[3] The commercially available tetrahydrate form crystallizes from an aqueous

solution.[3]

Magnesium Oxide (MgO)

Aqueous Reaction

Acetic Acid (CH₃COOH)

Magnesium Acetate Tetrahydrate
(Mg(CH₃COO)₂ · 4H₂O)
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Caption: Synthesis of Magnesium Acetate Tetrahydrate.

Applications in Research and Industry
Magnesium acetate tetrahydrate has a broad spectrum of applications, ranging from

biochemical research to large-scale industrial processes.

Molecular Biology and Biochemical Research
In the laboratory, magnesium acetate is a common reagent. It serves as a source of

magnesium ions, which are essential cofactors for many enzymes, including DNA and RNA

polymerases. It has been shown to induce a conformational change in the Escherichia coli

enzyme Primase, highlighting its specific effects in biological systems.[1]

Pharmaceutical and Medical Applications
Medically pure magnesium acetate tetrahydrate is utilized in dialysis solutions.[3] It also finds

use in clinical chemistry as a precipitating reagent for ApoB-containing lipoproteins when used

in conjunction with phosphotungstic acid.[3]

Industrial Uses
A significant application of magnesium acetate is in the formulation of calcium magnesium
acetate (CMA), an environmentally friendly alternative to traditional de-icing salts like sodium

chloride and calcium chloride.[1] CMA is less corrosive to infrastructure and has a lower impact

on the environment. Additionally, CMA is employed as an emission control agent in coal

combustion processes to mitigate acid rain by capturing SO₂ and NOx.[1] Other industrial

applications include its use in the manufacturing of rayon for cigarette filters and as a dye

fixative in textile printing.[3]

Experimental Protocols
Preparation of a 1M Stock Solution of Magnesium
Acetate Tetrahydrate
Objective: To prepare a 1 Molar stock solution for use in biochemical assays.
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Materials:

Magnesium Acetate Tetrahydrate (MW: 214.45 g/mol )

Nuclease-free water

Sterile glassware (beaker, graduated cylinder)

Magnetic stirrer and stir bar

Autoclave

Procedure:

Weigh out 21.445 g of magnesium acetate tetrahydrate.

Add the powder to a beaker containing approximately 80 mL of nuclease-free water.

Dissolve the powder completely using a magnetic stirrer.

Transfer the solution to a 100 mL graduated cylinder and adjust the final volume to 100 mL

with nuclease-free water.

Sterilize the solution by autoclaving.

Store the stock solution at room temperature.
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Caption: Workflow for 1M Stock Solution Preparation.

Role in Enzyme Kinetics: A Conceptual Pathway
Magnesium ions, provided by magnesium acetate tetrahydrate, are crucial for enzymatic

reactions involving phosphate transfer, such as those catalyzed by kinases. The Mg²⁺ ion

coordinates with the phosphate groups of ATP, stabilizing the negative charges and facilitating

nucleophilic attack on the gamma-phosphate.
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Caption: Role of Mg²⁺ as an Enzyme Cofactor.

Conclusion
Magnesium acetate tetrahydrate is a compound of significant scientific and industrial

importance. Its well-defined chemical properties and its role as a bioavailable source of

magnesium make it indispensable in a wide array of applications, from fundamental

biochemical research to the development of environmentally sustainable industrial products. A

thorough understanding of its characteristics, as detailed in this guide, is essential for

researchers and professionals seeking to leverage its properties in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b085918?utm_src=pdf-body-img
https://www.benchchem.com/product/b085918?utm_src=pdf-body
https://www.benchchem.com/product/b085918?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Magnesium acetate - Wikipedia [en.wikipedia.org]

2. Magnesium Acetate Tetrahydrate | C4H14MgO8 | CID 134717 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. MAGNESIUM ACETATE TETRAHYDRATE - Ataman Kimya [atamanchemicals.com]

4. chemimpex.com [chemimpex.com]

5. Magnesium Acetate Tetrahydrate - ACS - Columbus Chemical Industries
[columbuschemical.com]

To cite this document: BenchChem. [Magnesium Acetate Tetrahydrate: A Comprehensive
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085918#what-is-the-chemical-formula-for-
magnesium-acetate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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